Cas no 1806814-15-2 (6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine)

6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino, difluoromethyl, fluoro, and nitro functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the nitro and amino groups offer reactivity for further functionalization. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of novel heterocyclic compounds. The compound's stability under standard conditions ensures reliable handling and storage.
6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine structure
1806814-15-2 structure
Product Name:6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine
CAS No:1806814-15-2
MF:C6H4F3N3O2
MW:207.110071182251
CID:4854696
Update Time:2025-10-29

6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine
    • Inchi: 1S/C6H4F3N3O2/c7-4-2(12(13)14)1-3(10)11-5(4)6(8)9/h1,6H,(H2,10,11)
    • InChI Key: NMOJDHVZGFBEBW-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(N)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • XLogP3: 1.1
  • Topological Polar Surface Area: 84.7

6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029067967-1g
6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine
1806814-15-2 97%
1g
$1,549.60 2022-03-31

6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine Related Literature

Additional information on 6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine

6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine: A Comprehensive Overview

The compound 6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine, identified by the CAS number 1806814-15-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a fluoro substituent, and a nitro group, makes this molecule particularly interesting for researchers exploring its synthetic, electronic, and pharmacological properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The 6-Amino group in this compound is known to enhance solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the difluoromethyl substituent introduces unique electronic effects that can influence the molecule's reactivity and stability. The combination of these groups with the electron-withdrawing nitro group creates a highly reactive species that can participate in various chemical transformations.

In terms of synthesis, the preparation of 6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine involves multi-step reactions that require precise control over reaction conditions. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to construct this molecule. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

The electronic properties of this compound have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits significant conjugation due to the aromatic nature of the pyridine ring, which influences its optical and electronic characteristics. Such properties make it a potential candidate for applications in optoelectronics and organic electronics.

In the pharmaceutical sector, the compound has shown promise as a lead molecule for drug development. Its ability to interact with biological targets through hydrogen bonding and π-π interactions suggests potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. Preclinical studies have demonstrated moderate activity against certain enzymes and cellular models, warranting further investigation into its therapeutic potential.

The environmental impact of this compound is another area of growing interest. Studies on its biodegradation and toxicity profiles are essential to ensure its safe use in industrial and medical applications. Researchers are exploring methods to minimize waste generation during synthesis and improve its eco-friendliness through sustainable chemical practices.

In conclusion, 6-Amino-2-(difluoromethyl)-3-fluoro-4-nitropyridine represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. With ongoing advancements in synthetic chemistry and computational modeling, this compound continues to be a subject of intense research interest across multiple disciplines.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd